Cas no 87389-04-6 (1H-Pyrrole-3-carbonitrile, 4-(2-chlorophenyl)-1-[(trichloromethyl)thio]-)

• Product Name: 1H-Pyrrole-3-carbonitrile, 4-(2-chlorophenyl)-1-[(trichloromethyl)thio]-
• CAS No: 87389-04-6
• MF: C₁₂H₆Cl₄N₂S
• MW: 352.066437244415
• CID: 656920
• PubChem ID: 71412972
• Update Time: 2025-04-19

1H-Pyrrole-3-carbonitrile, 4-(2-chlorophenyl)-1-[(trichloromethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile, 4-(2-chlorophenyl)-1-[(trichloromethyl)thio]-
• 4-(2-chlorophenyl)-1-(trichloromethylsulfanyl)pyrrole-3-carbonitrile
• 4-(2-Chlorophenyl)-1-[(trichloromethyl)sulfanyl]-1H-pyrrole-3-carbonitrile
• 87389-04-6
• DTXSID40832504

• Inchi： 1S/C12H6Cl4N2S/c13-11-4-2-1-3-9(11)10-7-18(6-8(10)5-17)19-12(14,15)16/h1-4,6-7H
• InChI Key： CCHWQILIXYVCKI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=CN(C=C1C#N)SC(Cl)(Cl)Cl

Computed Properties

• Exact Mass: 351.897630g/mol
• Monoisotopic Mass: 349.900580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 54Ų